Cas no 951888-06-5 (Ethyl 3-chloro-4-methylbenzoylformate)

• Product Name: Ethyl 3-chloro-4-methylbenzoylformate
• CAS No: 951888-06-5
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD09801397
• CID: 4722267
• Update Time: 2025-05-26

Ethyl 3-chloro-4-methylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-CHLORO-4-METHYLBENZOYLFORMATE
• ethyl 2-(3-chloro-4-methylphenyl)-2-oxoacetate
• ethyl 3-chloro-4-methylbenzoylformate, AldrichCPR
• Ethyl 3-chloro-4-methylbenzoylformate

• MDL： MFCD09801397
• Inchi： 1S/C11H11ClO3/c1-3-15-11(14)10(13)8-5-4-7(2)9(12)6-8/h4-6H,3H2,1-2H3
• InChI Key： ZAWZCWYUHGDXHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OCC)=O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-chloro-4-methylbenzoylformate

Ethyl 3-chloro-4-methylbenzoylformate (CAS No. 951888-06-5): A Key Intermediate in Modern Chemical Synthesis

Ethyl 3-chloro-4-methylbenzoylformate, identified by its unique Chemical Abstracts Service (CAS) number 951888-06-5, is a versatile intermediate that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its chlorinated aromatic ring and ester functional group, serves as a crucial building block in the development of various bioactive molecules.

The structural motif of Ethyl 3-chloro-4-methylbenzoylformate combines the reactivity of the chloro-substituted benzene ring with the electrophilic nature of the benzoyl formate moiety. This dual functionality makes it an invaluable reagent in constructing more complex molecules, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates. The presence of both chloro and methyl groups on the benzene ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for high-quality intermediates like Ethyl 3-chloro-4-methylbenzoylformate has surged due to advancements in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The compound's ability to undergo selective functionalization has been exploited in the synthesis of kinase inhibitors, which play a critical role in oncology treatments.

One of the most compelling applications of Ethyl 3-chloro-4-methylbenzoylformate is in the preparation of substituted pyrazoles and triazoles. These heterocycles are known for their broad spectrum of biological activities, making them attractive scaffolds for drug development. For instance, recent studies have demonstrated that derivatives of pyrazole can exhibit potent anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. The chloro and methyl substituents on the benzene ring of Ethyl 3-chloro-4-methylbenzoylformate facilitate its transformation into these heterocyclic frameworks through condensation reactions with appropriate reagents.

The pharmaceutical industry has also recognized the importance of Ethyl 3-chloro-4-methylbenzoylformate in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as HIV/AIDS and hepatitis C. Researchers have utilized this compound to develop novel protease inhibitors by introducing specific side chains through nucleophilic substitution reactions at the chloro-substituted position. The methyl group further enhances regioselectivity, ensuring that functionalization occurs at the desired site.

In addition to its pharmaceutical applications, Ethyl 3-chloro-4-methylbenzoylformate finds utility in agrochemical research. The synthesis of herbicides and fungicides often requires intermediates with similar structural features to those found in this compound. Its role in constructing complex agrochemicals has been particularly noteworthy in developing environmentally friendly alternatives to traditional pesticides.

The synthetic methodologies for preparing Ethyl 3-chloro-4-methylbenzoylformate have seen significant refinement over the years. Modern synthetic routes often involve catalytic processes that enhance yield and purity while minimizing waste. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions on the benzene ring. These advances have not only improved the efficiency of producing this intermediate but also opened up new avenues for its application in complex molecule synthesis.

The safety and handling of Ethyl 3-chloro-4-methylbenzoylformate are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound to prevent skin contact or inhalation of dust particles.

In conclusion, Ethyl 3-chloro-4-methylbenzoylformate (CAS No. 951888-06-5) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its role as a cornerstone in modern chemical synthesis.